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Compound of Interest

Compound Name: 2-Ethylhexyl lactate

Cat. No.: B1195652 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 2-Ethylhexyl lactate, a versatile

and environmentally friendly solvent, for use in a variety of industrial cleaning and degreasing

applications. This document outlines its key physicochemical properties, solvency

characteristics, and provides detailed protocols for its evaluation and use in formulations for

metal cleaning, ink removal, and general degreasing.

Introduction to 2-Ethylhexyl Lactate
2-Ethylhexyl lactate is a high-performance, biodegradable solvent derived from natural lactic

acid.[1] It is a clear, colorless to pale yellow liquid with a mild odor.[2] Recognized as a "green

solvent," it offers a safer and more sustainable alternative to traditional petroleum-based and

halogenated solvents.[1] Its key attributes include excellent solvency power, a high flash point,

low volatility, and low toxicity, making it suitable for a wide range of industrial applications,

including metal cleaning, ink removal, and general degreasing.[2][3]

Physicochemical and Solvency Properties
A summary of the key physical and solvency properties of 2-Ethylhexyl lactate is provided in

the tables below. This data is essential for formulating effective cleaning solutions and for

understanding the solvent's behavior in different applications.

Table 1: Physical Properties of 2-Ethylhexyl lactate
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Property Value Reference

Molecular Formula C₁₁H₂₂O₃ [4][5]

Molecular Weight 202.29 g/mol [4][5]

Appearance Colorless to pale yellow liquid [2]

Odor Mild, characteristic [2]

Boiling Point 97-98 °C @ 3 Torr [6]

Flash Point 99.2 °C [7]

Density 0.9399 g/cm³ @ 20 °C [6]

Water Solubility 429 mg/L @ 20 °C

Table 2: Solvency and Performance Characteristics of Lactate Esters

Note: Specific Kauri-Butanol values and Hansen Solubility Parameters for 2-Ethylhexyl lactate
are not readily available in public literature. The data for Ethyl Lactate, a closely related and

well-studied lactate ester, is provided below as a reference point for formulation development.

Lactate esters, in general, are known for their excellent solvency power.[1][3]
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Parameter
Ethyl Lactate (for
reference)

Significance in Cleaning
Formulations

Kauri-Butanol (Kb) Value ~78

A higher Kb value indicates a

stronger ability to dissolve non-

polar soils like oils and

greases.

Hansen Solubility Parameters

(MPa½)

These parameters predict the

solubility of a material in a

solvent. A closer match

between the HSP of the

solvent and the soil leads to

better cleaning performance.

δD (Dispersion) 15.8

δP (Polar) 7.2

δH (Hydrogen Bonding) 10.9

Applications in Industrial Cleaning and Degreasing
2-Ethylhexyl lactate's unique combination of properties makes it an effective solvent for a

variety of challenging industrial cleaning tasks.

Metal Cleaning and Degreasing
2-Ethylhexyl lactate is an excellent choice for removing oils, greases, and other soils from

metal surfaces. Its high boiling point and low evaporation rate allow for longer contact time with

the soil, leading to more effective cleaning. It is compatible with a wide range of metals and can

be used in various cleaning processes, including immersion, spray, and wipe applications.

Ink Removal
Due to its strong solvency, 2-Ethylhexyl lactate can be a key component in formulations for

removing a variety of inks from printing equipment and other surfaces. Its ability to dissolve

resins and pigments makes it a viable alternative to more aggressive and hazardous solvents

commonly used in the printing industry.
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General Purpose Degreasing
The biodegradable and low-toxicity profile of 2-Ethylhexyl lactate makes it a suitable active

solvent in general-purpose degreasers for use in manufacturing facilities, workshops, and

maintenance applications. It can be formulated into both solvent-based and emulsion-type

cleaners.

Experimental Protocols
The following protocols are based on industry-standard methods and can be adapted to

evaluate the performance of 2-Ethylhexyl lactate in specific cleaning applications.

Protocol for Evaluating Metal Degreasing Performance
This protocol is adapted from ASTM G122 for evaluating the cleaning performance of a solvent

on metal coupons.

Objective: To quantify the cleaning efficiency of 2-Ethylhexyl lactate in removing a standard

industrial grease from a metal surface.

Materials:

2-Ethylhexyl lactate

Standard metal coupons (e.g., stainless steel, aluminum)

Industrial grease (e.g., lithium complex grease)

Beakers

Ultrasonic bath

Analytical balance (accurate to 0.1 mg)

Forced-air oven

Solvent for rinsing (e.g., isopropanol)

Procedure:
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Coupon Preparation: Clean the metal coupons thoroughly with a suitable solvent (e.g.,

isopropanol) and dry them in an oven at 105°C for 1 hour. Allow to cool to room temperature

in a desiccator and record the initial weight (W1).

Soiling: Apply a thin, uniform layer of the industrial grease to a defined area of the coupon.

Record the weight of the soiled coupon (W2). The weight of the soil is Ws = W2 - W1.

Cleaning: Immerse the soiled coupon in a beaker containing 2-Ethylhexyl lactate. For

enhanced cleaning, place the beaker in an ultrasonic bath for a specified time (e.g., 5-15

minutes) and at a controlled temperature.

Rinsing and Drying: Remove the coupon from the cleaning solution, rinse with a volatile

solvent (e.g., isopropanol) to remove any residual 2-Ethylhexyl lactate, and dry in an oven

at 105°C for 1 hour.

Final Weighing: Allow the cleaned coupon to cool to room temperature in a desiccator and

record the final weight (W3).

Calculation of Cleaning Efficiency: Cleaning Efficiency (%) = [(W2 - W3) / (W2 - W1)] x 100

Table 3: Example Data for Metal Degreasing Evaluation

Parameter Value

Initial Coupon Weight (W1) 10.0000 g

Soiled Coupon Weight (W2) 10.1500 g

Weight of Soil (Ws) 0.1500 g

Final Coupon Weight (W3) 10.0150 g

Cleaning Efficiency 90.0%

Protocol for Evaluating Ink Removal Performance
This protocol provides a qualitative and semi-quantitative method for assessing the

effectiveness of 2-Ethylhexyl lactate in removing printing ink.
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Objective: To evaluate the ability of 2-Ethylhexyl lactate to remove a specific type of ink from a

non-porous surface.

Materials:

2-Ethylhexyl lactate

Substrate material (e.g., glass, metal plate)

Printing ink to be tested

Cotton swabs or wipes

Timer

Spectrophotometer or colorimeter (for quantitative analysis)

Procedure:

Sample Preparation: Apply a uniform layer of the printing ink to the substrate and allow it to

dry according to the ink manufacturer's instructions.

Spot Test (Qualitative): a. Apply a few drops of 2-Ethylhexyl lactate to a small area of the

dried ink. b. After a set contact time (e.g., 1, 3, 5 minutes), gently wipe the area with a cotton

swab. c. Visually assess the degree of ink removal and any signs of substrate damage.

Wipe Test (Semi-Quantitative): a. Saturate a cotton wipe with 2-Ethylhexyl lactate. b.

Perform a specified number of wipes (e.g., 10 double rubs) with consistent pressure over the

inked surface. c. Visually rank the ink removal on a scale of 1 to 5 (1 = no removal, 5 =

complete removal).

Colorimetric Analysis (Quantitative): a. Measure the color of the inked substrate before

cleaning using a spectrophotometer (Lab* values). b. After the cleaning procedure (spot or

wipe test), rinse the surface with a suitable solvent and allow it to dry completely. c. Measure

the color of the cleaned area. d. The change in color (ΔE*) can be used to quantify the

cleaning efficiency.
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Formulation Guidance
2-Ethylhexyl lactate can be used as the primary solvent or as a co-solvent in cleaning

formulations. Its excellent solvency allows for the creation of effective and environmentally

friendly cleaning products.

Example Formulation: Heavy-Duty Degreaser

Component Function Weight %

2-Ethylhexyl lactate Primary Solvent 40 - 60%

Non-ionic Surfactant Wetting and Emulsification 5 - 15%

Co-solvent (e.g., Glycol Ether) Performance Enhancement 10 - 20%

Corrosion Inhibitor Metal Protection 1 - 5%

Water Diluent To 100%

Example Formulation: Ink Remover

Component Function Weight %

2-Ethylhexyl lactate Primary Solvent 50 - 70%

Co-solvent (e.g., N-Methyl-2-

pyrrolidone)
Enhanced Solvency 10 - 20%

Surfactant Wetting and Penetration 5 - 10%

Thickener Viscosity Control 1 - 3%

Visualizations
The following diagrams illustrate key concepts related to the use of 2-Ethylhexyl lactate in

industrial cleaning.
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Mechanism of Degreasing

2-Ethylhexyl Lactate
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Click to download full resolution via product page

Caption: Mechanism of 2-Ethylhexyl Lactate in Degreasing.
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Experimental Workflow for Cleaning Evaluation

Prepare & Weigh Coupon

Apply Soil

Weigh Soiled Coupon

Clean with 2-EHL

Rinse & Dry

Weigh Cleaned Coupon

Calculate Efficiency

Click to download full resolution via product page

Caption: Workflow for Evaluating Cleaning Performance.

Safety and Handling
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While 2-Ethylhexyl lactate is considered to have a favorable safety profile, standard industrial

hygiene practices should always be followed. Refer to the Safety Data Sheet (SDS) for detailed

information on handling, storage, and personal protective equipment.[4][7][8] It is

recommended to use in a well-ventilated area and to wear appropriate gloves and eye

protection.

Conclusion
2-Ethylhexyl lactate is a high-performance, sustainable solvent with significant potential in

industrial cleaning and degreasing applications. Its excellent solvency, combined with its

favorable environmental and safety profile, makes it a strong candidate to replace traditional

and more hazardous solvents. The protocols and formulation guidance provided in these notes

offer a starting point for researchers and formulators to explore the full potential of this versatile

green solvent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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